N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide

• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol
• IUPAC Name: N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C21H21N5O3S/c1-4-18-23-24-21-26(18)25-20(30-21)14-9-10-17(28-3)15(11-14)22-19(27)12-29-16-8-6-5-7-13(16)2/h5-11H,4,12H2,1-3H3,(H,22,27)
• InChI Key: VBSWEWJRQVMCRL-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)OC)NC(=O)COC4=CC=CC=C4C

Description

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide, also known as ETPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways that are involved in cell growth and inflammation. N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide has been shown to inhibit the activity of certain kinases, which are enzymes that regulate cell growth and division. Additionally, N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide has been shown to inhibit the activity of certain transcription factors, which are proteins that control the expression of genes involved in inflammation.
Biochemical and Physiological Effects:
N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and division, the induction of apoptosis, and the reduction of inflammation. N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide has been shown to inhibit the activity of specific kinases and transcription factors, which are involved in these processes.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide in lab experiments is its potential as a multi-target agent, meaning it can inhibit multiple enzymes and signaling pathways involved in various processes. Additionally, N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide has shown promising results in animal models, indicating its potential for further development. However, one limitation of using N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide in lab experiments is its complex synthesis process, which may limit its availability and accessibility for researchers.

Future Directions

There are various future directions for the study of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide, including further investigation of its mechanism of action and potential applications in various fields. Additionally, future studies could focus on optimizing the synthesis process of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide to increase its availability and accessibility for researchers. Furthermore, studies could investigate the potential of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide in combination with other agents for enhanced therapeutic effects.

Synthesis Methods

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide is a complex chemical compound that requires a multi-step synthesis process. The synthesis of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide involves the reaction of 2-(2-methylphenoxy)acetic acid with 4-bromoanisole in the presence of a catalyst to form 2-(2-methylphenoxy)acetophenone. The resulting product is then reacted with 3-ethyl-1,2,4-triazole-5-thiol in the presence of a base to form N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide.

Scientific Research Applications

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide has shown potential in various scientific research applications, including medicinal chemistry, biochemistry, and pharmacology. N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide has been studied for its potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells and induce apoptosis. Additionally, N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(2-methylphenoxy)acetamide has been studied for its potential as an anti-inflammatory agent due to its ability to reduce inflammation in various animal models.